Cas no 81008-09-5 (Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo-)

Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo- structure
81008-09-5 structure
Product name:Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo-
CAS No:81008-09-5
MF:C10H8O4Cl2
MW:263.07412
CID:731064
PubChem ID:3067254

Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo-
    • 4-(3,4-dichlorophenyl)-2-hydroxy-4-oxobutanoic acid
    • Benzenebutanoic acid, 3,4-dichloro-alpha-hydroxy-gamma-oxo-
    • CHEMBL99339
    • OFKDXERWJCPSAE-UHFFFAOYSA-N
    • 2-hydroxy-4-(3,4-dichlorophenyl)-4-oxobutanoic acid
    • BDBM50072242
    • SCHEMBL4386002
    • 81008-09-5
    • 4-(3,4-Dichlorophenyl)-4-oxo-2-hydroxybutanoic acid
    • 4-(3,4-dichlorophenyl)-4-oxo-2-hydroxybutyric acid
    • 3,4-Dichloro-alpha-hydroxy-gamma-oxobenzenebutanoic acid
    • 4-(3,4-Dichloro-phenyl)-2-hydroxy-4-oxo-butyric acid
    • DTXSID501001698
    • Inchi: InChI=1S/C10H8Cl2O4/c11-6-2-1-5(3-7(6)12)8(13)4-9(14)10(15)16/h1-3,9,14H,4H2,(H,15,16)
    • InChI Key: OFKDXERWJCPSAE-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1C(=O)CC(C(=O)O)O)Cl)Cl

Computed Properties

  • Exact Mass: 261.9799641g/mol
  • Monoisotopic Mass: 261.9799641g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 74.6Ų

Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo- Related Literature

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